Cas no 38470-28-9 (8-fluoro-1,2,3,4-tetrahydroquinolin-4-one)

8-Fluoro-1,2,3,4-tetrahydroquinolin-4-one is a fluorinated tetrahydroquinoline derivative with a ketone functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances its reactivity and potential bioactivity, making it valuable for medicinal chemistry applications. Its rigid tetrahydroquinoline scaffold provides a stable framework for further functionalization. The ketone group offers a reactive site for nucleophilic additions or reductions, enabling diverse derivatization pathways. This compound is typically synthesized under controlled conditions to ensure high purity and consistency, making it suitable for research and industrial applications requiring precise molecular structures.
8-fluoro-1,2,3,4-tetrahydroquinolin-4-one structure
38470-28-9 structure
Product Name:8-fluoro-1,2,3,4-tetrahydroquinolin-4-one
CAS No:38470-28-9
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD07784308
CID:923535
PubChem ID:19778752
Update Time:2025-06-09

8-fluoro-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoro-2,3-dihydroquinolin-4-one
    • 8-fluoro-2,3-dihydro-1H-quinolin-4-one
    • PC4676
    • A824170
    • N12619
    • 8-fluoro-1,2,3,4-tetrahydroquinolin-4-one
    • 8-fluoro-2,3-dihydroquinolin-4(1h)-one
    • PS-6636
    • DTXSID70599830
    • AKOS006345982
    • 4(1H)-Quinolinone, 8-fluoro-2,3-dihydro-
    • SCHEMBL1347256
    • 2,3-Dihydro-8-fluoroquinolin-4(1H)-one
    • 8-Fluoro-2,3-dihydroquinolin-4-one, AldrichCPR
    • 38470-28-9
    • WDJXVWCJNSAMFK-UHFFFAOYSA-N
    • CS-0317911
    • MFCD07784308
    • DB-350887
    • 8-Fluoro-4-oxo-1,2,3,4-tetrahydroquinoline
    • MDL: MFCD07784308
    • Inchi: 1S/C9H8FNO/c10-7-3-1-2-6-8(12)4-5-11-9(6)7/h1-3,11H,4-5H2
    • InChI Key: WDJXVWCJNSAMFK-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C(CCNC=21)=O

Computed Properties

  • Exact Mass: 165.05900
  • Monoisotopic Mass: 165.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.241
  • Melting Point: 125-127
  • Boiling Point: 297.7°C at 760 mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.542
  • PSA: 29.10000
  • LogP: 1.96200

8-fluoro-1,2,3,4-tetrahydroquinolin-4-one Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: Xi

8-fluoro-1,2,3,4-tetrahydroquinolin-4-one Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-fluoro-1,2,3,4-tetrahydroquinolin-4-one Pricemore >>

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